BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Landscape of p-Cymene:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Cymene

Cat. No.: B1678584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for p-
Cymene (1-methyl-4-(1-methylethyl)-benzene), a naturally occurring aromatic organic
compound prevalent in over 100 essential oils and a common intermediate in chemical
synthesis.[1] Adherence to strict safety protocols is paramount when handling this chemical to
mitigate potential risks. This document outlines key safety data, detailed experimental
methodologies for hazard assessment, and visual workflows to ensure safe laboratory
practices.

Core Safety and Physical Properties

p-Cymene is a colorless liquid with a characteristic aromatic odor.[2][3] While it is a valuable
compound in various research and development applications, it presents moderate fire hazards
and can cause irritation upon contact.[4][5] Understanding its physical and chemical properties
is the first step in safe handling.

Table 1: Physical and Chemical Properties of p-Cymene
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Property Value References
Molecular Formula CioH14 [61[7]
Molecular Weight 134.22 g/mol [31[7]
Appearance Colorless liquid [2][6]
Odor Characteristic, aromatic [31[6]
Boiling Point 177 °C (350.6 °F) [21[6]
Melting Point -68 °C (-90.4 °F) [2][6]
Density 0.857 g/cm3 at 20 °C [3114]
Vapor Pressure 1.5 mmHg at 20 °C [819]
Vapor Density 4.62 (Air=1) [2][10]
Solubility in Water Insoluble [1][4]

Toxicological Profile

p-Cymene exhibits low to moderate acute toxicity. The primary routes of exposure are
inhalation, ingestion, and skin contact.[2] Short-term exposure may cause irritation to the skin,
eyes, and respiratory system.[6][8] Ingestion poses an aspiration hazard, which can lead to
chemical pneumonitis.[2][5]

. = mene
Test Species Route Value References
LDso Rat Oral 4750 mg/kg [5][8]
LDso Mouse Oral 1695 mg/kg [5][6]
LDso Rabbit Dermal >5000 mg/kg [11]
LCso Mouse Inhalation 19500 mg/m3 [5]
LCso Rat Inhalation (4h) 3 mg/L (ATE) [6]
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LDso (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.
LCso (Lethal Concentration, 50%) is the concentration of a chemical in the air or water that is
expected to cause death in 50% of the test animals.

Flammability and Fire Safety

p-Cymene is a flammable liquid and its vapor can form explosive mixtures with air.[12][13] It is
crucial to handle this chemical away from open flames, sparks, and other sources of ignition.[5]

Table 3: Fire Hazard Data for p-Cymene

Parameter Value References
Flash Point 47 °C (116.6 °F) - Closed Cup [2][5][6]
Autoignition Temperature 435 °C (815 °F) [2][6]
Lower Explosive Limit (LEL) 0.7 % (V) [4181[12]
Upper Explosive Limit (UEL) 5.6 % (V) [4181112]

) Health: 2, Flammaubility: 2,
NFPA 704 Rating - [10]

Instability: 0

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual
representation of the health, flammability, instability, and special hazards of a chemical.

Experimental Protocols

Accurate and reproducible safety data are the bedrock of chemical safety management. The
following sections detail the methodologies for two critical safety assessments: acute oral
toxicity (LDso) and flash point determination.

Acute Oral Toxicity (LDso) Determination (Based on
OECD Guideline 401)

This protocol outlines the classical method for determining the median lethal dose (LDso) of a
substance when administered orally.
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1. Principle: The test substance is administered in graduated single doses to several groups of
experimental animals, with one dose per group.[9] Observations of effects and mortality are
made over a period of 14 days.[9] The LDso is then determined statistically from the dose-
response data.[9]

2. Test Animals: Healthy, young adult rodents (typically rats or mice) are used.[14] The animals
are acclimatized to laboratory conditions before the study.[15] Prior to dosing, animals are
fasted overnight but have access to water.[15]

3. Dose Administration: The substance is administered orally by gavage in a single dose.[9]
The vehicle used for administering the substance should be non-toxic and should not affect the
absorption of the test substance.[15]

4. Observation: Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions,
salivation, diarrhea), and changes in body weight for at least 14 days.[9] The time of death is
recorded as precisely as possible.[9]

5. Necropsy: All animals, including those that die during the test and those sacrificed at the
end, undergo a gross necropsy to identify any pathological changes.[9]

6. Data Analysis: The LDso value is calculated using a recognized statistical method, such as
the Probit or Logit method.

Flash Point Determination by Pensky-Martens Closed
Cup Tester (Based on ASTM D93)

This method determines the lowest temperature at which the application of an ignition source
causes the vapors of a specimen to ignite under specified conditions.[4][12]

1. Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used,
consisting of a brass test cup, a lid with an opening for an ignition source, a stirrer, and a
heating source.[4]

2. Procedure: A specified volume of the test sample is placed into the test cup.[12] The sample
is then heated at a constant, prescribed rate while being continuously stirred.[12]
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3. Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source
(a small flame) is dipped into the vapor space above the liquid for a short, standardized period.
[12]

4. Flash Point Determination: The flash point is the lowest temperature at which a distinct flash
is observed inside the cup when the ignition source is applied.[12] The final value is corrected
to a standard barometric pressure.[4]

Visualizing Workflows and Pathways

To further aid in the comprehension of complex processes, the following diagrams have been
generated using the DOT language.

p-Cymene Metabolic Pathway in Pseudomonas putida

The biodegradation of p-Cymene by the bacterium Pseudomonas putida involves a series of
enzymatic reactions that convert it into common metabolic intermediates.[10][16]

Further
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Caption: Bacterial degradation pathway of p-Cymene.

Experimental Workflow for Flash Point Determination

The following diagram illustrates the key steps involved in determining the flash point of a
chemical using the Pensky-Martens closed-cup method.
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Caption: Workflow for flash point determination.
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Logical Relationship for Safe p-Cymene Handling

This diagram outlines the logical progression of safety considerations and actions for handling
p-Cymene in a laboratory setting.
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Caption: Safe handling procedures for p-Cymene.

Conclusion
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p-Cymene, while a valuable chemical for research and development, requires careful handling
due to its flammability and potential for irritation. By understanding its toxicological and physical
properties, adhering to established experimental protocols for safety assessment, and following
logical safety procedures, researchers can minimize risks and ensure a safe laboratory
environment. This guide serves as a comprehensive resource to support these efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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